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Executive Summary
This technical guide provides a comprehensive overview of GS87, a synthetic chemical

compound, and its function within a cellular context. It is crucial to note that GS87 is not an

endogenous cellular component but rather a highly specific and potent inhibitor of Glycogen

Synthase Kinase 3 (GSK3). Its primary role in experimental settings is to modulate the activity

of the GSK3 signaling pathway, which has significant implications for various cellular

processes, most notably cell differentiation. This guide will detail the mechanism of action of

GS87, present quantitative data on its activity, outline relevant experimental protocols, and

provide visual representations of the signaling pathways it influences.

Introduction to GS87
GS87 is a small molecule inhibitor that targets the alpha (α) and beta (β) isoforms of Glycogen

Synthase Kinase 3.[1] GSK3 is a serine/threonine kinase that plays a pivotal role in a multitude

of cellular processes, including metabolism, cell proliferation, differentiation, and apoptosis.

Dysregulation of GSK3 activity has been implicated in a range of diseases, including

neurodegenerative disorders, metabolic diseases, and cancer. GS87 offers a valuable tool for

researchers to probe the function of GSK3 and to explore its potential as a therapeutic target.

One of the most well-documented effects of GS87 is its ability to induce extensive

differentiation in Acute Myeloid Leukemia (AML) cells.[1][2]
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Mechanism of Action
GS87 functions as a competitive inhibitor of GSK3. It binds to the ATP-binding pocket of the

kinase, preventing the phosphorylation of its downstream substrates. This inhibition of GSK3

leads to the activation of signaling pathways that are normally suppressed by GSK3 activity.

For instance, in the context of AML, the inhibition of GSK3 by GS87 has been shown to

activate GSK3-dependent signaling components, including the MAPK signaling pathway, which

in turn promotes cell differentiation.[1]

Quantitative Data
The following tables summarize the key quantitative parameters of GS87 activity.

Table 1: Inhibitory Concentration (IC50) of GS87 against GSK3 Isoforms

Target IC50 (nM)

GSK3α 415

GSK3β 521

(Data sourced from MedchemExpress)[1]

Table 2: Physicochemical Properties of GS87

Property Value

Molecular Formula C₁₆H₁₁N₅O₂S

Molecular Weight 337.36 g/mol

Purity >98%

(Data sourced from CymitQuimica)

Signaling Pathways
The following diagrams illustrate the signaling pathways affected by GS87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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